3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methylindol-2-one
• InChI: InChI=1S/C18H17NO4/c1-19-14-9-5-4-8-13(14)18(22,17(19)21)11-15(20)12-7-3-6-10-16(12)23-2/h3-10,22H,11H2,1-2H3
• InChI Key: VYQXSYBKODZYOP-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CC=C3OC)O

Description

3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MMPI or Marimastat and is a matrix metalloproteinase inhibitor.

Mechanism of Action

MMPI works by binding to the active site of matrix metalloproteinases and inhibiting their activity. This inhibition prevents the breakdown of extracellular matrix proteins, which can help to prevent the spread of cancer cells.
Biochemical and Physiological Effects:
MMPI has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of matrix metalloproteinases, which can help to prevent the spread of cancer cells. It has also been shown to have anti-angiogenic effects, which can help to prevent the growth of new blood vessels in tumors.

Advantages and Limitations for Lab Experiments

One advantage of using MMPI in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it can be difficult to obtain and can be expensive.

Future Directions

There are a number of future directions for research on MMPI. One area of research is the development of more potent inhibitors of matrix metalloproteinases. Another area of research is the development of MMPI analogs that can be more easily synthesized and are less expensive. Additionally, MMPI may have potential applications in the treatment of other diseases, such as arthritis and atherosclerosis.

Synthesis Methods

The synthesis of MMPI involves the reaction of 2-methoxyphenylglycine with ethyl chloroformate to form 2-(2-methoxyphenyl)-2-oxoethyl chloroformate. This intermediate is then reacted with 3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one to form MMPI.

Scientific Research Applications

MMPI has been studied extensively for its potential applications in scientific research. It has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in the breakdown of extracellular matrix proteins. This inhibition has potential applications in the treatment of cancer, as matrix metalloproteinases are involved in tumor invasion and metastasis.